Cas no 58419-68-4 (Benzoic acid, 4-(1H-1,2,4-triazol-1-yl)-, hydrazide)
58419-68-4 structure
Product Name:Benzoic acid, 4-(1H-1,2,4-triazol-1-yl)-, hydrazide
CAS No:58419-68-4
MF:C9H9N5O
MW:203.200660467148
CID:342147
PubChem ID:71443603
Update Time:2025-04-19
Benzoic acid, 4-(1H-1,2,4-triazol-1-yl)-, hydrazide Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4-(1H-1,2,4-triazol-1-yl)-, hydrazide
- 4-(1,2,4-triazol-1-yl)benzohydrazide
- 58419-68-4
- DTXSID40852424
- 4-(1H-1,2,4-Triazol-1-yl)benzohydrazide
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- Inchi: 1S/C9H9N5O/c10-13-9(15)7-1-3-8(4-2-7)14-6-11-5-12-14/h1-6H,10H2,(H,13,15)
- InChI Key: NIIOLVAORJYKCG-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC(=CC=1)N1C=NC=N1)NN
Computed Properties
- Exact Mass: 203.08087
- Monoisotopic Mass: 203.08070993g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 85.8Ų
Experimental Properties
- PSA: 85.83
Benzoic acid, 4-(1H-1,2,4-triazol-1-yl)-, hydrazide Related Literature
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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